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Introduction: Dizocilpine (MK-801) is a potent and selective non-competitive antagonist of the
N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory synaptic transmission in the
central nervous system.[1][2][3] By binding inside the receptor's ion channel, Dizocilpine
blocks the influx of calcium ions, thereby inhibiting long-term potentiation and synaptic
plasticity.[2] This mechanism of action makes Dizocilpine a valuable pharmacological tool in
neuroscience research. It is frequently used in animal models to induce behavioral changes
that mimic symptoms of neuropsychiatric and neurological disorders, such as schizophrenia
and cognitive impairment.[3][4][5][6] These application notes provide detailed protocols for
several common behavioral tests used to assess the effects of Dizocilpine administration in
rodents.

Mechanism of Action: NMDA Receptor Antagonism

Glutamate, the primary excitatory neurotransmitter in the brain, activates NMDA receptors.[2]
For the NMDA receptor channel to open, both glutamate and a co-agonist (like D-serine or
glycine) must bind to the receptor, and the post-synaptic neuron must be sufficiently
depolarized to remove a magnesium ion (Mg?*) that normally blocks the channel.[2] Once
open, the channel allows an influx of calcium (Ca?*), triggering downstream signaling cascades
crucial for learning and memory.[2] Dizocilpine acts as a use-dependent channel blocker,
meaning the channel must first be opened for the drug to enter and bind to its site within the
pore, thus preventing ion flow.[2]
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Dizocilpine (MK-801) mechanism of action at the NMDA receptor.
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Open Field Test (OFT)

The Open Field Test is a widely used assay to evaluate general locomotor activity and anxiety-
like behavior in rodents.[7] Dizocilpine administration is known to robustly increase locomotor
activity in a dose-dependent manner.[3][8]

Experimental Protocol

Apparatus:

e Asquare or circular arena (e.g., 40x40x30 cm for mice) with walls high enough to prevent
escape.[4][8] The floor is typically divided into a central zone and a peripheral zone by video
tracking software.

Procedure:

« Animal Handling: Handle animals for several days prior to testing to acclimate them to the
experimenter.[9] Allow animals to habituate to the testing room for at least 30-60 minutes
before the test begins.[4][10]

e Drug Preparation: Dissolve Dizocilpine (MK-801) maleate in sterile saline (0.9% NacCl).[9]
Prepare fresh on the day of the experiment.

o Administration: Administer Dizocilpine (e.g., doses ranging from 0.1 to 0.3 mg/kg) or vehicle
(saline) via intraperitoneal (i.p.) injection.[8]

o Test Session: 30 minutes post-injection, gently place the animal in the center of the open
field arena.[4][8]

» Data Collection: Record the animal's activity for a set duration (typically 15-30 minutes) using
an automated video-tracking system.[4][9]

o Parameters Analyzed:
o Total Distance Traveled: A measure of general locomotor activity.

o Time Spent in Center vs. Periphery: A measure of anxiety-like behavior (thigmotaxis).
Rodents naturally tend to stay near the walls; more time in the center suggests lower
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anxiety.

o Rearing Frequency: A measure of exploratory behavior.[9]

o Cleaning: Thoroughly clean the arena with 70% ethanol between trials to eliminate olfactory

cues.[10]

ion: Eff ¢ Dizocilpine in the ¢

Dose (mglkg, . Parameter Observed
. Animal Model Reference(s)
i.p.) Measured Effect
No significant
_ Locomotor
0.1 CD-1 Mice o effect on [4]
Activity )
locomotion.
Significant
) Total Distance increase
0.12-0.3 CD-1 Mice _ [4]
Traveled (hyperlocomotion
).
Robustly
Locomotor increased
0.3 o [8]
Activity locomotor
activity.
Increase in
_ Locomotor
0.5 CD-1 Mice o locomotor [8]
Activity o
activity.

Experimental Workflow: Open Field Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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